Cas no 2091696-84-1 (2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 2091696-84-1
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5721253
• PubChem ID: 121203110
• Update Time: 2025-05-26

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711341
• 2-chloro-1-[4-(methoxymethyl)-4-methylpiperidin-1-yl]ethanone
• F1907-6975
• 2091696-84-1
• 2-chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• Ethanone, 2-chloro-1-[4-(methoxymethyl)-4-methyl-1-piperidinyl]-
• 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C10H18ClNO2/c1-10(8-14-2)3-5-12(6-4-10)9(13)7-11/h3-8H2,1-2H3
• InChI Key： RHYXBMBMKDQXEG-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C)(COC)CC1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 309.2±17.0 °C(Predicted)
• pka: -1.27±0.40(Predicted)

Additional information on 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS No. 2091696-84-1)

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS No. 2091696-84-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This piperidine derivative features a methoxymethyl and methyl substitution at the 4-position, coupled with a chloroacetyl functional group, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

The compound’s molecular framework aligns with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics, addressing growing demand for precision medicine. Its piperidine core is a common motif in FDA-approved drugs, underscoring its relevance in CNS (central nervous system) and metabolic disorder research. Recent studies highlight its utility in catalysis and chiral synthesis, with applications in asymmetric hydrogenation—a hot topic in green chemistry.

From an industrial perspective, 2091696-84-1 is scrutinized for scalability in continuous flow chemistry, a method reducing waste and energy consumption. This aligns with the global push for sustainable chemical manufacturing, a frequent search query among environmental scientists. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards such as ICH Q7 guidelines.

Safety profiles of 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)ethan-1-one are rigorously evaluated under GHS classifications, though it remains non-listed in controlled substance databases. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories. Patent literature reveals its inclusion in novel kinase inhibitor formulations, reflecting its role in oncology research—a trending focus area in 2024.

For synthetic chemists, the compound’s reactivity with nucleophiles opens pathways to diverse heterocycles, a subject of numerous ACS publications. Its logP and pKa values, calculated via computational chemistry tools, aid in predicting bioavailability—an essential metric in ADMET studies. These attributes resonate with queries on AI-driven drug discovery, as machine learning models increasingly rely on such physicochemical data.

In summary, CAS No. 2091696-84-1 represents a convergence of innovation in medicinal chemistry and sustainable synthesis. Its multifaceted applications—from high-throughput screening to process optimization—position it as a compound of enduring scientific interest, bridging gaps between academic inquiry and industrial pragmatism.